Cas no 920117-27-7 (methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate)

• Product Name: methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate
• CAS No: 920117-27-7
• MF: C₁₆H₁₅N₃O₄
• MW: 313.308003664017
• CID: 5426204
• Update Time: 2025-07-20

methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-[(furan-2-carbonylamino)methyl]benzimidazol-1-yl]acetate
• methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate

• Inchi： 1S/C16H15N3O4/c1-22-15(20)10-19-12-6-3-2-5-11(12)18-14(19)9-17-16(21)13-7-4-8-23-13/h2-8H,9-10H2,1H3,(H,17,21)
• InChI Key： YKYRIESUEFSIFM-UHFFFAOYSA-N
• SMILES： C1(CNC(C2=CC=CO2)=O)N(CC(OC)=O)C2=CC=CC=C2N=1

Additional information on methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate

Research Brief on Methyl 2-(2-{(Furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate (CAS: 920117-27-7)

In recent years, the compound methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate (CAS: 920117-27-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its benzimidazole and furan moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate involves a multi-step process, including the condensation of furan-2-carboxylic acid derivatives with benzimidazole intermediates. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug candidate.

Pharmacological studies have revealed that methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate exhibits notable anti-inflammatory and antimicrobial activities. In vitro assays demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has shown efficacy against a range of bacterial and fungal pathogens, suggesting its potential as a broad-spectrum antimicrobial agent. These findings highlight its versatility in addressing multiple therapeutic targets.

Mechanistic studies have further elucidated the molecular interactions of methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate with biological targets. Computational docking simulations and binding assays indicate that the compound preferentially binds to specific active sites of target proteins, modulating their function. For instance, its interaction with bacterial DNA gyrase has been implicated in its antimicrobial activity. Such detailed mechanistic insights are crucial for optimizing its structure-activity relationship and enhancing its therapeutic efficacy.

Despite these promising results, challenges remain in the development of methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on derivatization and formulation strategies to overcome these limitations, with some success in improving its pharmacokinetic profile.

In conclusion, methyl 2-(2-{(furan-2-yl)formamidomethyl}-1H-1,3-benzodiazol-1-yl)acetate (CAS: 920117-27-7) represents a promising scaffold for drug discovery, with demonstrated pharmacological activities and a well-characterized mechanism of action. Ongoing research aims to refine its properties and explore its potential in treating various diseases. This compound exemplifies the intersection of chemical biology and pharmaceutical innovation, offering new avenues for therapeutic intervention.